Cas no 1227601-99-1 (2-(6-Bromo-7-hydroxy-1h-indol-3-yl)acetonitrile)

• Product Name: 2-(6-Bromo-7-hydroxy-1h-indol-3-yl)acetonitrile
• CAS No: 1227601-99-1
• MF: C₁₀H₇BrN₂O
• MW: 251.079381227493
• CID: 4821437
• Update Time: 2025-07-21

2-(6-Bromo-7-hydroxy-1h-indol-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(6-bromo-7-hydroxy-1h-indol-3-yl)acetonitrile
• 2-(6-Bromo-7-hydroxy-1h-indol-3-yl)acetonitrile

• Inchi： 1S/C10H7BrN2O/c11-8-2-1-7-6(3-4-12)5-13-9(7)10(8)14/h1-2,5,13-14H,3H2
• InChI Key： JMMTZGCJGCLWBK-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(CC#N)=CNC=2C=1O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 262
• XLogP3: 2
• Topological Polar Surface Area: 59.8

Additional information on 2-(6-Bromo-7-hydroxy-1h-indol-3-yl)acetonitrile

Professional Introduction to 2-(6-Bromo-7-hydroxy-1H-indol-3-yl)acetonitrile (CAS No: 1227601-99-1)

2-(6-Bromo-7-hydroxy-1H-indol-3-yl)acetonitrile, with the chemical identifier CAS No: 1227601-99-1, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a nitrile group and a substituted indole core, has garnered attention due to its structural complexity and potential biological activities. The presence of both 6-bromo and 7-hydroxy substituents on the indole ring enhances its reactivity, making it a valuable intermediate in the synthesis of various pharmacologically relevant molecules.

The indole scaffold is a well-documented motif in medicinal chemistry, known for its role in numerous bioactive compounds. Specifically, derivatives of indole have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of halogen atoms, such as bromine in the 6-position, further modulates the electronic properties of the indole ring, enabling diverse chemical transformations. In contrast, the hydroxyl group at the 7-position introduces polarity and potential hydrogen bonding capabilities, which can influence both the solubility and interactions of the compound with biological targets.

In recent years, there has been a surge in research focused on developing novel indole-based therapeutics. One particularly promising area is the exploration of indole derivatives as kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. The structural features of 2-(6-Bromo-7-hydroxy-1H-indol-3-yl)acetonitrile make it an attractive starting point for designing kinase inhibitors. For instance, modifications at the 3-position of the indole ring can be used to optimize binding interactions with specific kinase domains.

Moreover, the nitrile group present in this compound serves as a versatile handle for further functionalization. Nitriles can be readily converted into amides, carboxylic acids, or other functional groups through established chemical protocols. This flexibility allows chemists to tailor the molecular structure of 2-(6-Bromo-7-hydroxy-1H-indol-3-yl)acetonitrile to meet specific synthetic goals. Such adaptability is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential.

The synthesis of 2-(6-Bromo-7-hydroxy-1H-indol-3-yl)acetonitrile typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include bromination of an indole derivative followed by hydroxylation at the appropriate position. The use of palladium-catalyzed cross-coupling reactions can also be employed to introduce additional substituents or to construct more complex molecular architectures. These synthetic strategies highlight the compound's utility as a building block in advanced organic synthesis.

Recent advances in computational chemistry have further enhanced the design and optimization of indole-based compounds like 2-(6-Bromo-7-hydroxy-1H-indol-3-yl)acetonitrile. Molecular modeling techniques allow researchers to predict binding affinities and identify potential lead compounds with high accuracy. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process significantly. This interdisciplinary approach underscores the importance of collaboration between experimentalists and theoreticians in modern pharmaceutical research.

In addition to its applications in kinase inhibition studies, 2-(6-Bromo-7-hydroxy-1H-indol-3-yl)acetonitrile has shown promise in other therapeutic areas. For example, it has been investigated as a precursor for compounds targeting neurotransmitter receptors. Indole derivatives are known to interact with various receptors in the central nervous system, making them potential candidates for treating neurological disorders such as depression and epilepsy. The unique combination of substituents on this molecule makes it a versatile scaffold for designing such therapeutics.

The growing interest in natural product-inspired drug design has also contributed to the relevance of compounds like 2-(6-Bromo-7-hydroxy-1H-indol-3-yl)acetonitrile. Many biologically active molecules are derived from natural sources, and their structural motifs are often incorporated into synthetic analogs to improve pharmacological properties. The indole scaffold is no exception; numerous natural products contain indole derivatives that have been validated for their therapeutic efficacy. By leveraging these natural templates, synthetic chemists can develop novel compounds with improved potency and selectivity.

The development of new synthetic methodologies continues to drive innovation in pharmaceutical chemistry. Techniques such as flow chemistry and microwave-assisted synthesis have enabled faster and more efficient production of complex molecules like 2-(6-Bromo-7-hydroxy-1H-indol-3-yl)acetonitrile. These advancements not only reduce reaction times but also improve yields and purity levels, making large-scale synthesis more feasible. As a result, researchers can now explore more intricate molecular architectures without being constrained by traditional limitations.

The safety and environmental considerations associated with handling 2-(6-Bromo-7-hydroxy-1H-indol-3-y lacetonitrile are also important aspects of its application in research settings. While this compound does not fall under any hazardous or controlled substance categories under current regulations, proper laboratory practices should always be followed when working with organic chemicals. This includes using appropriate personal protective equipment (PPE), ensuring adequate ventilation in work areas, and disposing of waste materials responsibly.

In conclusion, 2-(6-Bromo -7-hydroxy -1H-indol -3 -yl)acetonitrile (CAS No: 1227601 -99 -1) is a multifunctional compound with significant potential in pharmaceutical research and development . Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases . The ongoing advancements in synthetic chemistry , computational modeling , and natural product-inspired drug design continue to expand its applications . As research progresses , this compound is likely to play an increasingly important role in discovering new therapeutic agents .